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Compound of Interest

Compound Name:
Methyl 2-chloro-6-

hydroxybenzoate

CAS No.: 176750-70-2

Cat. No.: B2897460

Get Quote

Chemical Identity & Immediate Hazard Profile
Before initiating any disposal workflow, verify the substance identity to ensure compatibility with

halogenated waste streams.[1][2]

Parameter Technical Detail

Chemical Name Methyl 2-chloro-6-hydroxybenzoate

CAS Number 176750-70-2

Molecular Formula C₈H₇ClO₃

Physical State Solid (Crystalline powder)

Primary Hazards
H315 (Skin Irritant), H319 (Eye Irritant), H335

(Respiratory Irritant)

Waste Class
Halogenated Organic (Non-RCRA Listed, but

chemically hazardous)
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CRITICAL SAFETY STOP: This compound contains a Chlorine substituent. It MUST be

segregated from non-halogenated organic waste streams. Failure to segregate halogenated

waste can result in the rejection of bulk waste shipments by disposal facilities or damage to

incinerators lacking appropriate acid-gas scrubbers.

Disposal Decision Logic (Workflow)
The following decision tree illustrates the segregation logic required for this specific compound.
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Container: Wide-Mouth Poly
Label: 'Hazardous Waste - Solid (Halogenated)'

Final Disposition:
High-Temp Incineration

(with HCl Scrubbing)

Check Solvent Compatibility

Container: HDPE Carboy
Label: 'Hazardous Waste - Halogenated Solvent'

Double Bag (Clear Poly)
Dispose as Solid Hazardous Waste

Click to download full resolution via product page

Figure 1: Decision logic for segregating Methyl 2-chloro-6-hydroxybenzoate waste streams

based on physical state.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Use this for expired stocks, surplus solids, or failed synthesis cakes.[1]
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk during transport.

Labeling: Affix a hazardous waste tag immediately.[2]

Constituents: Write "Methyl 2-chloro-6-hydroxybenzoate".

Hazard Checkbox: Mark "Toxic" and "Irritant".

Critical Note: Clearly write "HALOGENATED" on the tag.

Transfer: Transfer the solid using a disposable spatula. Do not generate dust; perform this

inside a chemical fume hood to mitigate inhalation risks (H335).

Closure: Screw the cap tightly. Wipe the exterior with a damp paper towel (dispose of the

towel as contaminated debris).

Protocol B: Liquid Waste (Solutions & Mother Liquors)
Use this for reaction mixtures or HPLC effluents containing the compound.

Segregation: Do NOT pour into the general "Organic Solvents" carboy.

Compatibility Check: Ensure the solution does not contain strong oxidizers or reactive

metals, which could react with the halogenated ester.

Collection: Pour into the designated "Halogenated Waste" carboy.

Why? When halogenated compounds are incinerated, they generate hydrogen chloride

(HCl) gas.[1] Facilities must use specific incinerators equipped with caustic scrubbers to

neutralize this acid gas. Mixing this with non-halogenated waste forces the entire volume

to be treated as halogenated, significantly increasing disposal costs and environmental

impact [1].[1]

Documentation: Log the volume and concentration on the carboy's accumulation log sheet.

Protocol C: Contaminated Debris (P-Listed vs. Trace)
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Use this for gloves, weigh boats, and paper towels.[1]

Regulatory Distinction: Methyl 2-chloro-6-hydroxybenzoate is not a P-listed (acutely toxic)

waste under US EPA RCRA regulations [2]. Therefore, empty containers can theoretically be

triple-rinsed and discarded.[1]

Lab Best Practice: Despite regulatory allowances, the safest protocol for research

environments is to treat all gross contamination as hazardous.

Action: Place gloves and weigh boats into a clear polyethylene bag. Seal the bag with tape

and place it inside the solid hazardous waste drum.

Scientific Rationale & Mechanism
The "Halogen Rule" in Waste Management
The presence of the chlorine atom on the benzene ring (C-Cl bond) dictates the disposal

pathway. Unlike simple esters (e.g., Methyl Benzoate) which burn cleanly to CO₂ and H₂O,

Methyl 2-chloro-6-hydroxybenzoate undergoes the following combustion reaction:

Causality of Segregation:

Corrosion Risk: The HCl gas generated is highly corrosive to standard incinerator linings.

Environmental Compliance: Release of HCl is strictly regulated. Dedicated halogenated

waste incinerators use a quenching step (usually sodium hydroxide spray) to convert HCl

into harmless NaCl (table salt) before exhaust release.

Cost Control: Halogenated waste disposal typically costs 2-3x more than non-halogenated

waste.[2] Segregation minimizes the volume of the expensive stream [3].

Chemical Stability & Reactivity
The "hydroxy" (phenol) group at position 6 introduces weak acidity. While not corrosive enough

to warrant a D002 waste code (pH < 2), it can react with strong bases.[1]

Avoid: Mixing with strong alkaline waste streams (e.g., NaOH solutions), as this will

hydrolyze the ester and deprotonate the phenol, potentially generating heat or unexpected
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solubility changes.[1]

Emergency Spill Procedures
If a spill occurs outside the fume hood:

Isolate: Evacuate the immediate area if dust is airborne.[3][4]

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] If powder is fine/dusty, an N95 or

P100 respirator is recommended.[1]

Neutralization: Not required for this compound.

Cleanup:

Solids: Do not dry sweep (creates dust). Cover with wet paper towels to dampen, then

scoop into a bag.

Liquids: Absorb with vermiculite or a universal spill pad.

Disposal: Label the debris bag as "Debris contaminated with Methyl 2-chloro-6-
hydroxybenzoate" and process as Solid Halogenated Waste.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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